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Compound of Interest

Compound Name: Squamolone

Cat. No.: B187761 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, the molecule

"squamolone" and its purported mechanism of action remain elusive. Information regarding its

biological activity, particularly in the context of cancer therapeutics, is non-existent in published

research. This suggests that "squamolone" may be a misnomer, a hypothetical compound not

yet synthesized or characterized, or a proprietary name not disclosed in public domains.

Initial database searches confirm the existence of a chemical entity with the molecular formula

C5H8N2O2, registered as "squamolone" in PubChem[1]. However, this entry lacks any

associated biological data, experimental protocols, or links to scientific studies. Further

investigation into keywords such as "squamolone cancer," "squamolone apoptosis," and

"squamolone signaling pathways" yielded no relevant results.

It is possible that the query intended to investigate "squalene," a well-researched triterpene and

a key intermediate in cholesterol biosynthesis. Squalene has demonstrated chemopreventive

properties in various cancer models, including colon cancer.[2][3] Its proposed mechanisms of

action include the inhibition of Ras farnesylation, modulation of carcinogen activation, and

antioxidant activities.[3]

Another possibility is a confusion with compounds investigated for their efficacy against

squamous cell carcinoma. For instance, pyrrolo-1,5-benzoxazepines (PBOXs) have been

identified as microtubule-targeting agents that induce apoptosis in oral squamous carcinoma

cells.[4] Similarly, piperine, a component of black pepper, has been shown to trigger apoptosis
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in human oral squamous carcinoma cells through cell cycle arrest and mitochondrial oxidative

stress.

The lack of available data on "squamolone" prevents the creation of the requested in-depth

technical guide, including data tables, experimental protocols, and signaling pathway diagrams.

Without foundational research, any attempt to delineate a mechanism of action would be purely

speculative.

Researchers, scientists, and drug development professionals interested in the therapeutic

potential of novel compounds are encouraged to verify the nomenclature and existence of the

molecule of interest through established chemical and biological databases. In the case of

"squamolone," further clarification is required to proceed with any meaningful scientific

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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